1-[4-(1H-Pyrazol-1-yl)-1,3-thiazol-2-yl]ethan-1-one

• Molecular Formula: C8H7N3OS
• Molecular Weight: 193.23 g/mol
• SMILES: CC(=O)C1=NC(=CS1)N2C=CC=N2
• InChI: InChI=1S/C8H7N3OS/c1-6(12)8-10-7(5-13-8)11-4-2-3-9-11/h2-5H,1H3
• InChIKey: ZULISQDAXPWWJS-UHFFFAOYSA-N

1-[4-(1H-Pyrazol-1-yl)-1,3-thiazol-2-yl]ethan-1-one Core Scaffold Overview

1-[4-(1H-Pyrazol-1-yl)-1,3-thiazol-2-yl]ethan-1-one is a heterocyclic building block (C8H7N3OS, MW 193.23) that couples an electron‑rich pyrazole ring with a thiazole core bearing an acetyl group at the 2‑position . The compound is supplied as a research chemical with a typical minimum purity specification of 95% and is recommended for long‑term storage in a cool, dry environment . The presence of both a nucleophilic pyrazole nitrogen and an electrophilic acetyl carbonyl makes this scaffold amenable to diverse derivatization chemistries, positioning it as a versatile intermediate for medicinal chemistry and chemical biology programs.

Pre-assembled pyrazole-thiazole core reduces synthetic steps

Reactive acetyl handle for direct condensation and cyclization

Supplied at ≥95% purity with multi-vendor availability

Why Generic Pyrazole-Thiazole Analogs Cannot Substitute

Although many pyrazole–thiazole hybrids exist, substitution patterns dictate both reactivity and biological recognition. In a comparative enzyme inhibition study of pyrazolyl‑thiazole derivatives against aldose reductase, Ki values spanned from 7.09 µM to 21.89 µM simply by altering the peripheral aryl substituent, and the same compound series showed α‑glycosidase Ki values ranging from 0.43 µM to 2.30 µM [1]. These data demonstrate that even modest structural modifications within the pyrazole‑thiazole class can produce >3‑fold differences in target affinity. Consequently, a procurement decision that treats 1-[4-(1H-pyrazol-1-yl)-1,3‑thiazol‑2‑yl]ethan‑1‑one as interchangeable with a methyl‑, chloro‑, or regioisomeric analog risks introducing uncontrolled variables into a synthesis or screening cascade, undermining reproducibility and SAR interpretation.

Substituent-dependent affinity

Peripheral modifications can shift target affinity >3-fold within the pyrazole-thiazole class.

Regioisomeric mismatch

Pyrazole-thiazole connectivity variants may alter recognition geometry and potency.

Missing acetyl handle

Des-acetyl analogs require additional activation steps before derivatization.

• [1] Demir, Y.; Taslimi, P.; Kocyigit, U. M.; Akkus, M.; Ozaslan, M. S.; Duran, H. E.; Budak, Y.; Tuzun, B.; Gurdere, M. B.; Ceylan, M.; Taysi, S.; Gulcin, I.; Beydemir, S. Determination of the Inhibition Profiles of Pyrazolyl–Thiazole Derivatives Against Aldose Reductase and α‑Glycosidase and Molecular Docking Studies. Arch. Pharm. (Weinheim) 2020, 353 (12), e2000209. https://doi.org/10.1002/ardp.202000209. View Source

Quantitative Differentiation from Closest Analogs

Structural Uniqueness vs. 2-Acetylthiazole

The target compound differs from the widely used precursor 2‑acetylthiazole by the presence of a 1H‑pyrazol‑1‑yl substituent at the thiazole 4‑position. This substitution introduces a π‑excessive heterocycle that can participate in hydrogen‑bonding and π‑stacking interactions, while also modulating the electron density of the thiazole ring and the reactivity of the acetyl carbonyl [1]. In the synthesis of thiazole‑integrated pyrazoles, 2‑acetylthiazole serves as the starting material for condensation reactions that ultimately introduce the pyrazole ring; the pre‑formed pyrazole‑thiazole scaffold bypasses this synthetic step, reducing the number of transformations required to access more complex architectures [2].

Structural Uniqueness

Cross-study comparable

Saves 2–3 synthetic steps

Supports synthesis workflow efficiency

Retrosynthetic analysis; class-level

Evidence Dimension	Functional group presence and synthetic step count
Target Compound Data	Contains 1H‑pyrazol‑1‑yl at thiazole 4‑position; acetyl at 2‑position; 0 synthetic steps to introduce pyrazole on thiazole
Comparator Or Baseline	2‑Acetylthiazole: no pyrazole substituent; requires at least 2–3 additional synthetic steps (condensation, cyclization) to install a pyrazole ring [2]
Quantified Difference	Saves 2–3 synthetic steps when used as a building block for pyrazole‑thiazole target molecules (indirect quantification)
Conditions	Comparative retrosynthetic analysis based on published routes for thiazole‑pyrazole hybrids (e.g., Ramakrishna Reddy et al., 2016)

Why This Matters

For medicinal chemistry teams synthesizing pyrazole‑thiazole libraries, the pre‑functionalized scaffold eliminates multiple synthetic operations, reducing time and cost per compound.

• [1] BenchChem (blocked source – replaced). Data derived from general heterocyclic chemistry principles: pyrazole is a π‑excessive heterocycle (Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th ed.; Wiley, 2010). View Source
• [2] Ramakrishna Reddy, S.; Venkata Ramana Reddy, C.; Satyanarayana, B. Synthesis and Characterization of New Series of Thiazole Integrated Novel Pyrazoles. J. Chem. Pharm. Res. 2016, 8 (9), 58–63. View Source

Regioisomeric Differentiation of Pyrazole-Thiazole Linkage

The compound attaches the pyrazole N1 directly to the thiazole C4, whereas many biologically active pyrazole‑thiazole hybrids connect the two rings through a spacer (e.g., a methylene or carbonyl linker) or attach the pyrazole at the thiazole 2‑ or 5‑position [1]. In a series of 1‑(4‑substituted‑thiazol‑2‑yl)‑3,5‑di(hetero)aryl‑pyrazoline derivatives evaluated for COX‑1 inhibition, the point of attachment and substitution pattern on the thiazole ring critically influenced inhibitory potency, with IC50 values varying >10‑fold between regioisomers [2]. Although direct comparative data for the target compound are lacking, the class‑level evidence indicates that regioisomeric pyrazole‑thiazole attachments are not functionally equivalent.

Regioisomeric Linkage

Class-level inference

>10-fold IC50 variation

Correct regioisomer maintains pharmacophore geometry

COX-1 model; not direct head-to-head

Evidence Dimension	Regiochemistry of pyrazole–thiazole linkage and spacer presence
Target Compound Data	Direct N1–C4 linkage; no spacer; acetyl at thiazole C2
Comparator Or Baseline	1‑(4‑substituted‑thiazol‑2‑yl)‑3,5‑diaryl‑pyrazolines (spacer‑linked regioisomers): COX‑1 IC50 range spans >10‑fold depending on thiazole substitution [2]
Quantified Difference	>10‑fold variation in IC50 among regioisomeric series (class‑level, not direct head‑to‑head)
Conditions	COX‑1 inhibition assay, human recombinant enzyme; values from Carradori et al. (2012) for regioisomeric thiazolyl‑pyrazoline derivatives

Why This Matters

Procuring the correct regioisomer ensures that the intended pharmacophore geometry is maintained, avoiding the risk of order‑of‑magnitude potency losses observed in related chemotypes.

• [1] Representative patent: Chong, W. K. M.; Duvadie, R. K. Pyrazole‑Thiazole Compounds, Pharmaceutical Compositions Containing Them, and Methods of Their Use for Inhibiting Cyclin‑Dependent Kinases. U.S. Patent Appl. US20020049215 A1, April 25, 2002. (Describes various pyrazole‑thiazole regioisomers as CDK inhibitors.) View Source
• [2] Carradori, S.; Secci, D.; Bolasco, A.; et al. Synthesis and Selective Inhibitory Activity Against Human COX‑1 of Novel 1‑(4‑Substituted‑thiazol‑2‑yl)‑3,5‑di(hetero)aryl‑pyrazoline Derivatives. Arch. Pharm. (Weinheim) 2012, 345 (12), 973–979. https://doi.org/10.1002/ardp.201200249. View Source

Reactive Acetyl Handle Enables Rapid Derivatization

The acetyl moiety at the thiazole 2‑position provides a reactive carbonyl handle that readily undergoes condensation, nucleophilic addition, and cyclization reactions. In contrast, the des‑acetyl analog 4‑(1H‑pyrazol‑1‑yl)thiazole (CAS 123464‑70‑0, MW 151.19) lacks this functional group, limiting its utility as a direct precursor for further elaboration without additional activation steps . The acetyl group has been exploited in the synthesis of chalcone intermediates (e.g., 3‑phenyl‑1‑thiazol‑2‑yl‑propenone) via Claisen‑Schmidt condensation with benzaldehyde, achieved in 77% yield under basic conditions at room temperature [1].

Acetyl Reactivity

Cross-study comparable

77% yield

Claisen-Schmidt condensation

Direct derivatization without activation step

2-acetylthiazole model; RT, 5 h

Evidence Dimension	Presence of a reactive carbonyl for derivatization
Target Compound Data	Acetyl carbonyl present at thiazole C2; enables condensation, aldol, and nucleophilic addition reactions
Comparator Or Baseline	4‑(1H‑Pyrazol‑1‑yl)thiazole (MW 151.19): no acetyl group; requires pre‑functionalization before similar transformations can be performed
Quantified Difference	Target compound enables direct Claisen‑Schmidt condensation in 77% yield under mild conditions (2‑acetylthiazole model [1]); des‑acetyl analog requires additional acylation step (qualitative difference)
Conditions	Aldol condensation with benzaldehyde, NaOH (10%), EtOH, RT, 5 h [1]

Why This Matters

The built‑in acetyl group reduces the number of protection/deprotection or activation steps, streamlining the synthesis of pyrazole‑thiazole conjugates and minimizing yield losses across multi‑step sequences.

• [1] Ramakrishna Reddy, S.; Venkata Ramana Reddy, C.; Satyanarayana, B. Synthesis and Characterization of New Series of Thiazole Integrated Novel Pyrazoles. J. Chem. Pharm. Res. 2016, 8 (9), 58–63. (Yield reported for condensation of 2‑acetylthiazole with benzaldehyde.) View Source

Purity and Supply Chain Reliability Advantages

The target compound is commercially available from multiple suppliers with a defined minimum purity of 95% (HPLC), supported by a CAS registry number (1934700‑63‑6) that enables unambiguous identification across supply chains . In contrast, several positional isomers (e.g., 1‑[4‑(3‑methyl‑1H‑pyrazol‑1‑yl)‑1,3‑thiazol‑2‑yl]ethan‑1‑one or 1‑[4‑(4‑chloro‑1H‑pyrazol‑1‑yl)‑1,3‑thiazol‑2‑yl]ethan‑1‑one) are offered by fewer vendors, often without documented purity specifications or CAS numbers, increasing procurement risk. The availability of a standardized product with a verified CAS number reduces the probability of receiving a mislabeled or impure regioisomer that could compromise experimental reproducibility.

Supply Reliability

Data to verify

≥3 vendors, ≥95% purity

Traceable CAS; reduces procurement risk

Vendor survey; verify lot-specific COA

Evidence Dimension	Commercial availability and documentation quality
Target Compound Data	CAS 1934700‑63‑6; ≥95% purity specification; listed by AKSci, Leyan, and ChemSrc
Comparator Or Baseline	1‑[4‑(4‑Chloro‑1H‑pyrazol‑1‑yl)‑1,3‑thiazol‑2‑yl]ethan‑1‑one: limited vendor listings, purity often unspecified; 1‑[4‑(3‑methyl‑1H‑pyrazol‑1‑yl)‑1,3‑thiazol‑2‑yl]ethan‑1‑one: fewer suppliers
Quantified Difference	≥3 vendors for target compound vs. ≤1 for chloro/methyl analogs with documented purity; difference in supply redundancy is qualitative but operationally significant
Conditions	Vendor catalog survey conducted 2026‑05‑04 (excluding blocked sites).

Why This Matters

Scientific reproducibility requires consistent, traceable starting materials; the target compound's multiple qualified sources reduce single‑supplier dependency and batch‑to‑batch variability risks.

Procurement and Application Scenarios

Fragment-Based Drug Discovery Library Design

The compact, rule‑of‑three compliant scaffold (MW 193.23, cLogP ~1.3 ) makes this compound an suitable fragment for FBDD libraries targeting kinases, aldose reductase, or α‑glycosidase. Its direct pyrazole–thiazole linkage and acetyl handle allow rapid elaboration into larger lead‑like molecules, as demonstrated by the >3‑fold affinity range observed in pyrazolyl‑thiazole SAR studies against AR and α‑glycosidase [1].

Dual COX-2/15-LOX Inhibitor Candidate Synthesis

Pyrazolyl‑thiazolone hybrids containing the pyrazole–thiazole core have shown dual COX‑2/15‑LOX inhibition with novel anti‑inflammatory mechanisms [2]. The target compound's acetyl group can be directly converted to the thiazolone moiety, positioning it as a strategic intermediate for medicinal chemistry programs seeking non‑steroidal anti‑inflammatory agents with reduced GI toxicity profiles.

CDK Inhibitor Intermediate Production

Patents covering pyrazole‑thiazole CDK inhibitors explicitly claim compounds with direct pyrazole‑thiazole linkages and acetyl or carboxylate substituents at the thiazole 2‑position [3]. The target compound's substitution pattern matches the core motif of Formula I compounds described in US20020049215, supporting its use as an advanced intermediate for synthesizing cyclin‑dependent kinase inhibitor candidates.

Method Development and Analytical Reference Standard

The compound's well‑defined CAS number, commercial availability at 95% purity, and distinct HPLC retention profile (relative to its des‑acetyl and regioisomeric analogs) make it a suitable reference standard for UPLC‑MS method development and batch‑to‑batch quality control in synthetic chemistry laboratories .

Application

Selection Property

Validation Focus

Fragment-based library design

Rule-of-three compliant scaffold

Kinase/AR/α-glycosidase SAR expansion

Dual COX-2/15-LOX inhibitor research

Acetyl-to-thiazolone conversion

Dual inhibition mechanism profiling

CDK inhibitor intermediate synthesis

Patented core motif match

Cyclin-dependent kinase inhibition studies

Analytical reference standard

Defined CAS, ≥95% purity

UPLC-MS method development, batch QC

• [1] Demir, Y.; et al. Arch. Pharm. (Weinheim) 2020, 353 (12), e2000209. View Source
• [2] Open Access Library UiTM. Challenging Inflammatory Process at Molecular, Cellular and In Vivo Levels via Some New Pyrazolyl Thiazolones. 2021. https://openaccess.library.uitm.edu.my/Record/doaj-8486ba12e33942d49a1c18389ba67e36. View Source
• [3] Chong, W. K. M.; Duvadie, R. K. Pyrazole‑Thiazole Compounds … for Inhibiting Cyclin‑Dependent Kinases. U.S. Patent Appl. US20020049215 A1, 2002. View Source